N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[5-oxo-1-(3-phenylpropyl)pyrrolidin-3-yl]-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C18H22N4O2/c23-17(14-22-11-5-9-19-22)20-16-12-18(24)21(13-16)10-4-8-15-6-2-1-3-7-15/h1-3,5-7,9,11,16H,4,8,10,12-14H2,(H,20,23)
• InChI Key: AGDLLUIXMJVSOW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CCCC2=CC=CC=C2)NC(=O)CN3C=CC=N3
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide, also known as OPAA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. OPAA is a pyrazolone derivative that exhibits analgesic and anti-inflammatory properties. In

Mechanism of Action

N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide exerts its analgesic and anti-inflammatory effects by inhibiting the production of prostaglandins and cytokines, which are key mediators of pain and inflammation. N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide also activates the adenosine receptor, which has been shown to play a role in pain modulation.
Biochemical and Physiological Effects
N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide has been found to be well-tolerated and safe in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide in lab experiments is its potent analgesic and anti-inflammatory effects, which make it a useful tool for studying pain and inflammation-related disorders. However, one limitation is that N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide is a relatively new compound, and more research is needed to fully understand its pharmacological properties and potential therapeutic applications.

Future Directions

There are several future directions for research on N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of pain and inflammation-related disorders such as arthritis and neuropathic pain. Further research is also needed to fully understand the pharmacological properties and mechanisms of action of N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide.

Synthesis Methods

N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide can be synthesized by reacting 1-(3-phenylpropyl)pyrrolidin-2-one with 1H-pyrazole-1-acetic acid in the presence of acetic anhydride and a catalytic amount of p-toluenesulfonic acid. The reaction mixture is then purified by column chromatography to obtain N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide.

Scientific Research Applications

N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-(1H-pyrazol-1-yl)acetamide has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.